Cas no 1036532-71-4 (4-(3-methyl-1,2,4-oxadiazol-5-yl)phenylmethanamine)

• Product Name: 4-(3-methyl-1,2,4-oxadiazol-5-yl)phenylmethanamine
• CAS No: 1036532-71-4
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• CID: 5205400
• PubChem ID: 28547794
• Update Time: 2025-05-20

4-(3-methyl-1,2,4-oxadiazol-5-yl)phenylmethanamine Chemical and Physical Properties

Names and Identifiers

• (4-(3-Methyl-1,2,4-oxadiazol-5-yl)phenyl)methanamine
• [4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]methanamine
• Benzenemethanamine, 4-(3-methyl-1,2,4-oxadiazol-5-yl)-
• 4-(3-methyl-1,2,4-oxadiazol-5-yl)phenylmethanamine

• Inchi： 1S/C10H11N3O/c1-7-12-10(14-13-7)9-4-2-8(6-11)3-5-9/h2-5H,6,11H2,1H3
• InChI Key： SRDGSZSETMYZHP-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(CN)=CC=2)=NC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 180
• XLogP3: 1.2
• Topological Polar Surface Area: 64.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 4-(3-methyl-1,2,4-oxadiazol-5-yl)phenylmethanamine

Research Briefing on 4-(3-methyl-1,2,4-oxadiazol-5-yl)phenylmethanamine (CAS: 1036532-71-4) in Chemical Biology and Drug Discovery

The compound 4-(3-methyl-1,2,4-oxadiazol-5-yl)phenylmethanamine (CAS: 1036532-71-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This small molecule, characterized by its 1,2,4-oxadiazole core and phenylmethanamine moiety, has demonstrated promising potential as a versatile scaffold for drug discovery. Recent studies highlight its role in modulating various biological targets, including G protein-coupled receptors (GPCRs) and enzymes involved in inflammatory pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the structure-activity relationship (SAR) of derivatives based on 4-(3-methyl-1,2,4-oxadiazol-5-yl)phenylmethanamine. The study revealed that modifications to the oxadiazole ring and the amine group significantly influenced binding affinity to serotonin receptors (5-HT_2A and 5-HT_2C), suggesting potential applications in central nervous system (CNS) disorders. Notably, the parent compound exhibited moderate selectivity, paving the way for further optimization.

Another key development involves the compound's application in targeted protein degradation. A preprint from BioRxiv (2024) detailed its use as a warhead in proteolysis-targeting chimeras (PROTACs), where it facilitated the recruitment of E3 ubiquitin ligases. The study reported efficient degradation of oncogenic proteins in vitro, with 1036532-71-4 serving as a critical linker component. This underscores its utility in emerging therapeutic modalities beyond traditional small-molecule inhibition.

From a synthetic chemistry perspective, advances in the scalable production of 4-(3-methyl-1,2,4-oxadiazol-5-yl)phenylmethanamine have been achieved through novel microwave-assisted cyclization techniques (Organic Process Research & Development, 2023). These methods improved yields to >85% while reducing hazardous byproducts, addressing previous challenges in large-scale synthesis. Such progress is vital for translational research and future clinical development.

Ongoing clinical trials (as of Q2 2024) are evaluating derivatives of this compound for inflammatory bowel disease (IBD) and certain cancers. Preliminary data suggest favorable pharmacokinetic profiles, with oral bioavailability exceeding 60% in rodent models. However, challenges remain in optimizing blood-brain barrier penetration for CNS applications, as noted in a recent review in ACS Chemical Neuroscience.

In conclusion, 4-(3-methyl-1,2,4-oxadiazol-5-yl)phenylmethanamine represents a multifaceted tool in modern drug discovery. Its dual role as a pharmacophore and chemical linker, combined with improved synthetic accessibility, positions it as a valuable asset for both academic and industrial research. Future directions may include exploration of its enantiomeric purity effects and expansion into RNA-targeting therapeutics.